![molecular formula C13H9NO2S B8559640 Thieno[2,3-b]quinoline-4-carboxylic acid, methyl ester CAS No. 61334-08-5](/img/structure/B8559640.png)
Thieno[2,3-b]quinoline-4-carboxylic acid, methyl ester
Cat. No. B8559640
M. Wt: 243.28 g/mol
InChI Key: CTWJMZZUWPYEIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07695980B2
Procedure details
1.0 g (4.1 mmol) methyl-thieno[2,3-b]quinoline-4-carboxylate 14, 12 ml ethanol and 60 mL 1N NaOH were mixed and heated at reflux for 75 minutes. After cooling the green solution was acidified with 4N HCl to pH ˜1-2, whereupon a solid precipitated. Then the reaction mixture was extracted with 200 mL diethylether. The organic layer was separated and extracted now with 150 mL of a sodium bicarbonate solution (5%), which was acidified another time with 4N HCl to give the product 15 as a crystalline solid. The precipitate was filtered off and dried under vacuum to give 760 mg of 15.
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3]([C:5]1[C:14]2[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=2)[N:8]=[C:7]2[S:15][CH:16]=[CH:17][C:6]=12)=[O:4].[OH-].[Na+].Cl>C(O)C>[S:15]1[C:7]2=[N:8][C:9]3[C:14]([C:5]([C:3]([OH:4])=[O:2])=[C:6]2[CH:17]=[CH:16]1)=[CH:13][CH:12]=[CH:11][CH:10]=3 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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COC(=O)C1=C2C(=NC3=CC=CC=C13)SC=C2
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Name
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Quantity
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60 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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12 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 75 minutes
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Duration
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75 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling the green solution
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CUSTOM
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Type
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CUSTOM
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Details
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precipitated
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EXTRACTION
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Type
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EXTRACTION
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Details
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Then the reaction mixture was extracted with 200 mL diethylether
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted now with 150 mL of a sodium bicarbonate solution (5%), which
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Outcomes
Product
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Name
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Type
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product
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Smiles
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S1C=CC=2C1=NC1=CC=CC=C1C2C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
